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Compound of Interest

Compound Name:
4-Ethynyl-n-ethyl-1,8-

naphthalimide

Cat. No.: B1663746 Get Quote

Essential Safety and Handling Guide for 4-
Ethynyl-n-ethyl-1,8-naphthalimide
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 4-Ethynyl-n-ethyl-1,8-naphthalimide in a laboratory setting. The

following information is critical for researchers, scientists, and professionals in drug

development to ensure safe handling and maintain a secure research environment.

Chemical Identifier:

CAS Number: 912921-26-7[1][2][3]

Molecular Formula: C16H11NO2[1][4]

Molecular Weight: 249.26 g/mol [1][4]

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for 4-Ethynyl-n-ethyl-1,8-naphthalimide is not

readily available, a comprehensive safety plan can be developed by considering the hazards of

the parent compound, 1,8-naphthalimide, and the reactive ethynyl group.
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Potential Hazards:

Eye and Skin Irritation: Similar to 1,8-naphthalimide, this compound may cause irritation

upon contact with eyes and skin.[5]

Respiratory Tract Irritation: Inhalation of dust may lead to respiratory irritation.[5][6]

Carcinogenicity and Reproductive Effects: Some ethynyl-containing compounds are

considered hazardous and may have carcinogenic or reproductive effects.[6][7][8][9]

Explosive Dust-Air Mixture: Fine dust particles of organic compounds can form explosive

mixtures with air.[8]

Recommended Personal Protective Equipment (PPE):
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PPE Category Specification Rationale

Eye Protection

Chemical splash goggles or

safety glasses meeting ANSI

Z87.1 standards. A face shield

is recommended when there is

a risk of splashing or

explosion.[10]

To protect eyes from dust

particles and chemical

splashes.

Hand Protection

Chemical-resistant gloves

(e.g., disposable nitrile gloves)

should be worn.[10] Gloves

should be inspected before

use and disposed of after

contact with the chemical.[5]

[10]

To prevent skin contact and

absorption.

Body Protection

A Nomex® or similar flame-

resistant lab coat, fully

buttoned, over cotton clothing.

[10] Long pants and closed-

toe, closed-heel shoes are

mandatory.[10]

To protect skin from accidental

spills and to minimize fire risk.

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator should be used if

engineering controls (e.g.,

fume hood) are insufficient or

when handling large quantities

where dust generation is likely.

[5][10]

To prevent inhalation of

harmful dust particles.

Handling and Storage Procedures
Handling:

Work in a well-ventilated area, preferably within a chemical fume hood.[11]
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Avoid generating dust.[5][11]

Do not get in eyes, on skin, or on clothing.[5]

Avoid ingestion and inhalation.[5]

Wash hands thoroughly after handling.[6][9]

Storage:

Store at -20°C in a tightly closed container.[1][2]

Keep in a dry and well-ventilated place.[5][11]

Store locked up.[8][9]

First Aid Measures
Exposure Route First Aid Procedure

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes. Get

medical attention.[5]

Skin Contact

Wash off immediately with plenty of water for at

least 15 minutes. If skin irritation persists, call a

physician.[5] Remove contaminated clothing.

Inhalation

Move to fresh air. If not breathing, give artificial

respiration. Get medical attention if symptoms

occur.[5]

Ingestion

Clean mouth with water and drink plenty of

water afterward. Get medical attention if

symptoms occur.[5] Do NOT induce vomiting.

[11]

Accidental Release and Disposal Plan
Accidental Release:
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Ensure adequate ventilation and wear appropriate PPE.[5]

Avoid dust formation.[5]

Sweep up the spilled solid material and shovel it into a suitable container for disposal.[5]

Clean the spill area thoroughly.

Disposal:

Dispose of the chemical waste in accordance with local, state, and federal regulations.

Contact a licensed professional waste disposal service.[9]

Contaminated packaging should be disposed of as unused product.[9]

Experimental Workflow
The following diagram outlines the standard workflow for handling 4-Ethynyl-n-ethyl-1,8-
naphthalimide in a research setting, from preparation to post-experiment cleanup.
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Preparation
(Don PPE, Prepare Workspace)

Weighing
(In Fume Hood, Minimize Dust)

Proceed with caution

Dissolution
(Use Appropriate Solvent, e.g., DMSO)

Reaction/Experiment
(Maintain Ventilation)

Cleanup
(Decontaminate Glassware)

Waste Disposal
(Segregate Waste Streams)

De-Gowning
(Remove PPE Correctly)

Hand Washing
(Thoroughly Wash Hands)

Click to download full resolution via product page

Handling Workflow for 4-Ethynyl-n-ethyl-1,8-naphthalimide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1663746?utm_src=pdf-custom-synthesis
https://www.glpbio.com/4-ethynyl-n-ethyl-1-8-naphthalimide.html
https://www.bio-techne.com/p/fluorescent-probes-dyes/4-ethynyl-n-ethyl-1-8-naphthalimide_5712
https://www.chemsrc.com/en/cas/912921-26-7_1703771.html
https://www.bocsci.com/4-ethynyl-n-ethyl-1-8-naphthalimide-cas-912921-26-7-item-284956.html
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA18856~~PDF~~MTR~~CGV4~~EN~~2025-09-25%2004:14:58~~1%208-Naphthalimide~~
https://esschemco.com/wp-content/uploads/2020/10/Ethynyl-Estradiol-241616-D4-1.pdf
https://datasheets.scbt.com/sc-205318.pdf
https://www.organon.com/docs/product/safety-data-sheets/Etonogestrel%20and%20Ethinyl%20Estradiol%20Formulation_MX_EN.pdf
https://www.spectrumchemical.com/media/sds/ET150_AGHS.pdf
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.fishersci.com/store/msds?partNumber=O282925&productDescription=N-ETHYLMALEIMIDE+R+25G&vendorId=VN00033897&countryCode=US&language=en
https://www.benchchem.com/product/b1663746#personal-protective-equipment-for-handling-4-ethynyl-n-ethyl-1-8-naphthalimide
https://www.benchchem.com/product/b1663746#personal-protective-equipment-for-handling-4-ethynyl-n-ethyl-1-8-naphthalimide
https://www.benchchem.com/product/b1663746#personal-protective-equipment-for-handling-4-ethynyl-n-ethyl-1-8-naphthalimide
https://www.benchchem.com/product/b1663746#personal-protective-equipment-for-handling-4-ethynyl-n-ethyl-1-8-naphthalimide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663746?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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